Cas no 88037-81-4 (1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester)

1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester structure
88037-81-4 structure
Product Name:1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester
CAS No:88037-81-4
MF:C10H14N2O4
MW:226.229162693024
CID:647776
PubChem ID:69177882
Update Time:2025-04-19

1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester
    • dimethyl 2,5-diaminocyclohexa-1,4-diene-1,4-dicarboxylate
    • 88037-81-4
    • SCHEMBL4759792
    • DTXSID70739956
    • Inchi: 1S/C10H14N2O4/c1-15-9(13)5-3-8(12)6(4-7(5)11)10(14)16-2/h3-4,11-12H2,1-2H3
    • InChI Key: FKMMRUZAOLIOFD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(CC(C(=O)OC)=C(C1)N)N)=O

Computed Properties

  • Exact Mass: 226.09535693g/mol
  • Monoisotopic Mass: 226.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 105Ų
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